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Compound of Interest

Compound Name: Anthemis glycoside B

Cat. No.: B1246651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analysis of Anthemis glycoside B, a cyanogenic glycoside found in plants of the
Anthemis genus.

Chemical Structure and Properties

Anthemis glycoside B is a cyanogenic glycoside, a class of natural products that release
hydrogen cyanide upon enzymatic hydrolysis.[1] It has been identified in plant species such as
Anthemis retusa (formerly Anthemis cairica) and Cota altissima (formerly Anthemis altissima).

[1]

The chemical structure of Anthemis glycoside B is characterized by a diglycoside linked to an
aglycone derived from phenylalanine.[2] The sugar moiety consists of two glucose units, and
the aglycone is an a-hydroxynitrile. The complete chemical structure is presented in Figure 1.

Figure 1: Chemical Structure of Anthemis Glycoside B
Caption: Chemical structure of Anthemis glycoside B.

At present, specific quantitative physicochemical data for Anthemis glycoside B, such as its
molecular weight, melting point, and detailed spectroscopic data (NMR, IR, MS), are not readily
available in the public domain.
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Experimental Protocols

Detailed experimental protocols for the isolation and purification specifically of Anthemis
glycoside B are not extensively documented. However, general methods for the extraction and
analysis of cyanogenic glycosides from plant materials can be adapted.

General Isolation and Purification of Cyanogenic
Glycosides

A general workflow for the isolation of cyanogenic glycosides from plant material is outlined
below. This process typically involves extraction, purification, and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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